1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-(methylthio)phenyl)piperidine-3-carboxamide

• IUPAC Name: 1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-N-(3-methylsulfanylphenyl)piperidine-3-carboxamide
• InChI: InChI=1S/C22H26N6OS/c1-15-10-16(2)28(26-15)21-12-20(23-14-24-21)27-9-5-6-17(13-27)22(29)25-18-7-4-8-19(11-18)30-3/h4,7-8,10-12,14,17H,5-6,9,13H2,1-3H3,(H,25,29)
• InChI Key: YCZCZIOQYBYIMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)N3CCCC(C3)C(=O)NC4=CC(=CC=C4)SC)C
• Molecular Formula: C22H26N6OS
• Molecular Weight: 422.5 g/mol

Description

1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-(methylthio)phenyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C22H26N6OS and its molecular weight is 422.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Behavior

The chemical structure of interest is closely related to various synthesized compounds that have demonstrated a wide range of applications in scientific research. For instance, compounds with similar structural features have been synthesized and evaluated for their potential as anticancer and anti-inflammatory agents, showcasing the diverse chemical reactivity and applicability in medicinal chemistry. These synthesized compounds, including pyrazolopyrimidine derivatives, have been explored for their cytotoxic activities against cancer cell lines and 5-lipoxygenase inhibition, highlighting their significance in the development of new therapeutic agents (Rahmouni et al., 2016).

Antimicrobial and Antifungal Activities

Research into compounds with similar structural frameworks has also delved into their antimicrobial and antifungal properties. For example, certain novel pyrimidine and pyrazole derivatives have shown promising antimicrobial and antifungal activities, suggesting potential applications in combating microbial and fungal infections. This area of study underscores the importance of these compounds in addressing the need for new antimicrobial agents (Gad-Elkareem et al., 2011).

Anti-Tuberculosis Activity

The synthesis and evaluation of imidazo[1,2-a]pyridine-3-carboxamides, including compounds structurally akin to the one of interest, have shown potent activity against multi- and extensive drug-resistant Mycobacterium tuberculosis strains. These findings reveal the potential of such compounds in the development of new treatments for tuberculosis, particularly in addressing drug resistance, a growing concern in global health (Moraski et al., 2011).

Mechanism of Action

Target of action

The compound contains a pyrazole ring, which is a common structure in many biologically active compounds . Pyrazoles are known to have a wide range of biological activities, including antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities . Therefore, the targets of this compound could be diverse and depend on the specific substitutions on the pyrazole ring.

Mode of action

The mode of action of pyrazole derivatives can vary greatly depending on their specific structure and the biological target they interact with. For example, some pyrazole derivatives inhibit enzymes, while others might interact with receptors or other cellular components .

Biochemical pathways

The biochemical pathways affected by this compound would depend on its specific targets. Given the wide range of activities associated with pyrazole derivatives, it could potentially affect multiple pathways .

Result of action

The molecular and cellular effects of this compound would depend on its specific targets and mode of action. Pyrazole derivatives are known to have a wide range of effects, from inhibiting enzyme activity to modulating receptor signaling .